Cas no 2308475-32-1 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2308475-32-1
• MF: C₂₅H₂₄N₂O₅S
• MW: 464.533465385437
• CID: 5946432
• PubChem ID: 165553143
• Update Time: 2025-06-08

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-(thiophen-2-yl)acetic acid
• EN300-1490559
• 2308475-32-1

• Inchi： 1S/C25H24N2O5S/c1-2-20(23(28)27-22(24(29)30)21-12-7-13-33-21)26-25(31)32-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-13,19-20,22H,2,14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t20-,22?/m1/s1
• InChI Key： DWYHGTJMWNQNSC-PSDZMVHGSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 464.14059304g/mol
• Monoisotopic Mass: 464.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid

Introduction to 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic Acid (CAS No. 2308475-32-1)

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid, identified by its CAS number 2308475-32-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structural framework, combines several key functional groups that make it a promising candidate for various biochemical applications. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety, an amino group, and a thiophene ring contributes to its unique chemical properties and potential biological activities.

The Fmoc protecting group is particularly noteworthy, as it is widely utilized in peptide synthesis due to its stability and ease of removal. This characteristic makes the compound valuable in the context of peptide coupling reactions and proteomics research. Additionally, the thiophene component introduces electronic and steric effects that can influence the molecule's interactions with biological targets. The overall structure of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid suggests potential applications in drug design, particularly in modulating enzyme activity or serving as a precursor for more complex pharmacophores.

In recent years, there has been growing interest in molecules that incorporate both fluorene and thiophene moieties due to their ability to enhance photophysical properties and biological activity. For instance, derivatives of these heterocycles have been explored for their roles in photodynamic therapy and as components of advanced materials. The specific configuration at the (2R) position indicates stereochemical control, which is crucial for optimizing biological efficacy. This stereochemistry may play a pivotal role in determining how the molecule interacts with cellular receptors or enzymes.

One of the most compelling aspects of CAS No. 2308475-32-1 is its potential in the development of novel therapeutic agents. The combination of an amide linkage and an acetic acid side chain creates a versatile scaffold that can be modified to target specific disease pathways. Current research in medicinal chemistry often emphasizes the importance of structure-activity relationships (SARs), and compounds like this one provide a rich foundation for exploring such relationships. For example, modifications to the fluorenylmethoxycarbonyl group could alter solubility or metabolic stability, while changes to the thiophene ring might enhance binding affinity to particular targets.

The compound's relevance is further underscored by its potential applications in synthetic chemistry. The presence of multiple reactive sites allows for diverse functionalization strategies, making it a valuable building block for more complex molecules. In academic and industrial settings, such compounds are often used to develop libraries for high-throughput screening (HTS). This approach has become increasingly prevalent in drug discovery pipelines, enabling researchers to rapidly identify lead compounds with desired biological properties.

Recent advancements in computational chemistry have also enhanced the study of molecules like 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-yl)acetic acid (CAS No. 2308475-32-1). Molecular modeling techniques can predict how this compound might behave within biological systems, providing insights into its potential mechanisms of action before experimental validation is necessary. Such predictive tools are indispensable in modern drug discovery, allowing researchers to prioritize promising candidates more efficiently.

The synthesis of this compound represents another area of innovation. Given its complexity, the development of efficient synthetic routes is critical for both academic research and industrial production. Modern synthetic methodologies often leverage green chemistry principles to minimize waste and improve yields, ensuring sustainability alongside efficacy. The use of catalytic processes or alternative reaction conditions can further enhance the accessibility of such molecules.

From a broader perspective, compounds like CAS No. 2308475-32-1 contribute to the ongoing evolution of pharmaceutical science. They embody the intersection of organic chemistry, biochemistry, and materials science, highlighting how interdisciplinary approaches can drive innovation. As research continues to uncover new applications for these molecules, their significance in addressing complex diseases will likely grow.

In conclusion,2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-(thiophen-2-ytl)acetic acid (CAS No. 2308475321) stands as a testament to the ingenuity inherent in modern chemical research. Its unique structural features and versatile reactivity position it as a valuable asset in both academic laboratories and industrial R&D facilities. As scientists continue to explore its potential applications,this compound promises to play an increasingly important role in advancing our understanding of biochemical processes and developing novel therapeutic strategies.